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Compound of Interest

Compound Name: Decanedithiol

Cat. No.: B8210547 Get Quote

An In-depth Technical Guide to 1,10-Decanedithiol (CAS 1191-67-9)

Audience: Researchers, scientists, and drug development professionals.

Abstract
1,10-Decanedithiol is a linear bifunctional alkanethiol that has garnered significant interest

within the scientific community for its utility as a molecular linker and its capacity to form highly

ordered self-assembled monolayers (SAMs) on noble metal surfaces. This technical guide

provides a comprehensive overview of the fundamental properties, synthesis, and key

applications of 1,10-decanedithiol, with a particular focus on its relevance in materials

science, nanotechnology, and as a tool for drug development research. The subsequent

sections will delve into its physicochemical characteristics, provide a detailed protocol for the

formation of SAMs, and discuss its role in nanoparticle functionalization, all supported by

authoritative references.

Core Physicochemical Properties
A thorough understanding of the intrinsic properties of 1,10-decanedithiol is essential for its

effective application in research and development. These properties dictate its behavior in

various solvents and its interaction with different substrates.
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Property Value

IUPAC Name decane-1,10-dithiol[1]

Synonyms
1,10-Dimercaptodecane, Decamethylene-1,10-

dithiol[2][3]

CAS Number 1191-67-9[2][3]

Molecular Formula C10H22S2[1][2][3]

Molecular Weight 206.42 g/mol [4][5]

InChI Key UOQACRNTVQWTFF-UHFFFAOYSA-N[5][6]

Canonical SMILES SCCCCCCCCCCS[6][7]

Physical and Chemical Data
The physical and chemical characteristics of 1,10-decanedithiol are summarized in the table

below. Its solubility in organic solvents and insolubility in water are key considerations for its

use in solution-phase applications.[2]

Property Value

Appearance White to almost white powder or lump[8]

Odor Stench[9]

Melting Point 17 °C[8]

Boiling Point 297.1 °C[4]

Density 0.950 g/ml[10]

Solubility Insoluble in water; Soluble in DMSO[4][6]

Vapor Pressure Not available

Refractive Index Not available
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While 1,10-decanedithiol is commercially available, an understanding of its synthesis can

provide insights into potential impurities. A common synthetic route involves the reaction of

1,10-dibromodecane with a sulfur nucleophile like thiourea, followed by hydrolysis.

The reactivity of 1,10-decanedithiol is dominated by its terminal thiol (-SH) groups. These

groups exhibit a strong affinity for noble metal surfaces, such as gold, silver, and platinum,

leading to the formation of stable metal-sulfur bonds. This is the foundational principle behind

the formation of self-assembled monolayers. Additionally, the thiol groups can undergo

oxidation to form disulfide bonds, which can be a factor in both its applications and its

degradation.[2]

Core Applications in Research and Drug
Development
The unique bifunctional nature of 1,10-decanedithiol makes it a versatile tool in various

scientific disciplines.

Self-Assembled Monolayers (SAMs)
One of the most prominent applications of 1,10-decanedithiol is in the formation of SAMs on

metal surfaces.[6] The strong interaction between the sulfur atoms and the metal substrate

drives the spontaneous organization of the molecules into a densely packed, ordered

monolayer.[6][11] The terminal thiol group that is not bound to the surface can then be used to

immobilize other molecules, such as proteins, DNA, or drug candidates, for various analytical

and biomedical applications.[6]

Experimental Protocol: Formation of a 1,10-Decanedithiol SAM on a Gold Surface

This protocol outlines the steps for creating a self-assembled monolayer of 1,10-decanedithiol
on a gold substrate.

Materials:

Gold-coated substrate (e.g., silicon wafer, glass slide)
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Absolute Ethanol

Piranha solution (3:1 mixture of concentrated H₂SO₄ and 30% H₂O₂) - EXTREME CAUTION:

Piranha solution is highly corrosive and reactive. Handle with appropriate personal protective

equipment in a fume hood.

Deionized water

Nitrogen gas for drying

Glass beakers and petri dishes

Procedure:

Substrate Cleaning:

Immerse the gold substrate in piranha solution for 5-10 minutes to remove organic

residues.

Rinse the substrate extensively with deionized water, followed by a final rinse with

absolute ethanol.

Dry the substrate under a gentle stream of nitrogen.

Solution Preparation:

Prepare a 1 mM solution of 1,10-decanedithiol in absolute ethanol.

Monolayer Assembly:

Immerse the cleaned and dried gold substrate into the 1,10-decanedithiol solution.

Allow the self-assembly to proceed for 18-24 hours at room temperature in a covered

container to prevent solvent evaporation.

Rinsing and Drying:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b8210547?utm_src=pdf-body
https://www.benchchem.com/product/b8210547?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Remove the substrate from the solution and rinse thoroughly with absolute ethanol to

remove non-chemisorbed molecules.

Dry the substrate again under a gentle stream of nitrogen.

The resulting surface will have a monolayer of 1,10-decanedithiol, with the outer thiol groups

available for further functionalization.

Nanoparticle Functionalization
In the field of drug delivery and diagnostics, 1,10-decanedithiol is used to functionalize

nanoparticles. The thiol groups can bind to the surface of metallic nanoparticles, creating a

stable coating. The exposed thiol groups on the nanoparticle surface can then be used to

attach targeting ligands, drugs, or imaging agents. This allows for the creation of multifunctional

nanocarriers for targeted drug delivery and theranostics.

Nanoparticle Functionalization Workflow

Gold Nanoparticle Functionalized Nanoparticle

  + Decanedithiol
(Self-Assembly)

1,10-Decanedithiol
(HS-(CH₂)₁₀-SH)

Targeted Drug Delivery Vehicle
  + Drug Molecule

(Covalent Attachment)

Drug Molecule

Click to download full resolution via product page

Caption: Workflow for the functionalization of a gold nanoparticle with 1,10-decanedithiol for

targeted drug delivery.

Intermediate in Organic Synthesis
1,10-Decanedithiol serves as an important intermediate in organic synthesis, particularly in the

pharmaceutical and agrochemical industries.[2][7] Its two reactive thiol groups allow for the

construction of more complex molecules with specific biological activities.
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Safety and Handling
Proper handling of 1,10-decanedithiol is crucial to ensure laboratory safety.

Hazards: It is known to cause skin and serious eye irritation.[1][9] It also has a strong,

unpleasant odor.[9]

Precautions: Always handle this chemical in a well-ventilated fume hood.[9] Wear

appropriate personal protective equipment, including gloves, safety goggles, and a lab coat.

[9]

Storage: Store in a dry, dark place at 0-4 °C for the short term or -20 °C for long-term

storage.[6]

First Aid: In case of skin contact, wash off with plenty of soap and water.[9] If in eyes, rinse

cautiously with water for several minutes.[9] Seek medical attention if irritation persists.[9]

Conclusion
1,10-Decanedithiol is a versatile and valuable chemical for researchers and scientists in

various fields. Its ability to form well-defined self-assembled monolayers and functionalize

nanoparticles provides a powerful platform for surface engineering, biosensor development,

and targeted drug delivery. A comprehensive understanding of its properties and adherence to

safety protocols are paramount for its successful and safe application in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,10-Decanedithiol | C10H22S2 | CID 14494 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. CAS 1191-67-9: 1,10-Decanedithiol | CymitQuimica [cymitquimica.com]

3. 1,10-Decanedithiol [webbook.nist.gov]

4. 1,10-Decanedithiol(1191-67-9)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

5. Decane-1,10-dithiol | 1191-67-9 [sigmaaldrich.com]

6. Buy 1,10-Decanedithiol | 1191-67-9 | >98% [smolecule.com]

7. 1,10-Decanedithiol, 95% | Fisher Scientific [fishersci.ca]

8. sahinlerkimya.com.tr [sahinlerkimya.com.tr]

9. fishersci.com [fishersci.com]

10. AB140595 | CAS 1191-67-9 – abcr Gute Chemie [abcr.com]

11. benchchem.com [benchchem.com]

To cite this document: BenchChem. [Decanedithiol CAS 1191-67-9 properties]. BenchChem,
[2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8210547#decanedithiol-cas-1191-67-9-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b8210547?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210547?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

